![molecular formula C19H20N2O2S B4580319 4-(3,4-dimethoxyphenyl)-N-(2-ethylphenyl)-1,3-thiazol-2-amine](/img/structure/B4580319.png)
4-(3,4-dimethoxyphenyl)-N-(2-ethylphenyl)-1,3-thiazol-2-amine
Overview
Description
4-(3,4-dimethoxyphenyl)-N-(2-ethylphenyl)-1,3-thiazol-2-amine, also known as DMPEA-Thiazole, is a chemical compound that has gained significant attention in scientific research due to its potential biological activities. This compound belongs to the class of thiazole derivatives and has been synthesized using various methods.
Scientific Research Applications
Chemical Synthesis and Structure-Activity Relationships
Thiazole derivatives, including structures analogous to "4-(3,4-dimethoxyphenyl)-N-(2-ethylphenyl)-1,3-thiazol-2-amine," are extensively explored for their unique chemical properties and potential applications in designing ligands with specific biological activities. Their structural diversity allows for the investigation of structure-activity relationships, particularly in their role as ligands interacting with various biological targets. Such compounds often exhibit significant biological activities, which can be modulated by varying their substituents, providing insights into the design of new therapeutic agents (Trachsel, 2003).
Materials Science Applications
The unique structural features of thiazole derivatives lend themselves to applications in materials science, such as in the development of novel materials with specific photophysical properties. For example, thiazole-based compounds have been used to create materials that respond to various stimuli, including mechanical force and changes in pH, showcasing potential applications in smart materials and security inks (Lu & Xia, 2016).
Crystallography and Molecular Analysis
Research into thiazole compounds also extends into the realm of crystallography and molecular analysis. These studies provide valuable insights into the molecular structures of thiazole derivatives, enabling a deeper understanding of their chemical behaviors and interaction mechanisms. Such insights are crucial for the design of compounds with tailored properties for specific applications, ranging from medicinal chemistry to materials science (Nadaf et al., 2019).
Corrosion Inhibition
Thiazole and its derivatives have found applications as corrosion inhibitors, showcasing their utility in protecting metals from corrosion. This application is particularly relevant in industrial settings where metal longevity and durability are crucial. The effectiveness of these compounds as corrosion inhibitors is attributed to their ability to form protective layers on metal surfaces, thereby preventing corrosive substances from reacting with the metal (Kaya et al., 2016).
properties
IUPAC Name |
4-(3,4-dimethoxyphenyl)-N-(2-ethylphenyl)-1,3-thiazol-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O2S/c1-4-13-7-5-6-8-15(13)20-19-21-16(12-24-19)14-9-10-17(22-2)18(11-14)23-3/h5-12H,4H2,1-3H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJEWATBHIPTHPG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC2=NC(=CS2)C3=CC(=C(C=C3)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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